N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide

• IUPAC Name: N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C12H17N3O4S2/c1-8-4-9(15-19-8)14-11(17)10(16)13-5-12(18)6-20-2-3-21-7-12/h4,18H,2-3,5-7H2,1H3,(H,13,16)(H,14,15,17)
• InChI Key: HAUFOOYJHKLDDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C(=O)NCC2(CSCCSC2)O
• Molecular Formula: C12H17N3O4S2
• Molecular Weight: 331.4 g/mol

Description

N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide is not fully understood. However, it is believed to act by inhibiting certain enzymes and signaling pathways involved in the progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide exhibits various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and reduce inflammation and pain.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide in lab experiments include its broad spectrum of activity against various diseases, its relatively low toxicity, and its ability to induce apoptosis in cancer cells. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

Future research on N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide could focus on the development of more efficient synthesis methods, the investigation of its potential as a therapeutic agent for additional diseases, and the exploration of its mechanism of action and potential side effects. Additionally, research could be conducted on the use of this compound in combination with other drugs to enhance its therapeutic potential.

Synthesis Methods

The synthesis of N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide involves the reaction of 6-hydroxy-1,4-dithiepan-6-ylmethylamine with 5-methyl-1,2-oxazole-3-carboxylic acid, followed by the addition of oxalyl chloride and subsequent reaction with hydroxylamine hydrochloride. The final product is obtained through purification by column chromatography.

Scientific Research Applications

Research on N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide has focused on its potential as a therapeutic agent for various diseases. Studies have shown that this compound exhibits antitumor, antiviral, and antibacterial activity. It has also been investigated for its potential as an anti-inflammatory and analgesic agent.